Cas no 13828-13-2 (Kitol Diacetate(Mixture of Diastereomers))

• Product Name: Kitol Diacetate(Mixture of Diastereomers)
• CAS No: 13828-13-2
• MF: C₄₄H₆₄O₄
• MW: 656.976573944092
• CID: 2086233
• Update Time: 2025-06-08

Kitol Diacetate(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Kitol Diacetate (Mixture of Diastereomers)
• Kitol Diacetate
• CID 131667841
• Kitol Diacetate(Mixture of Diastereomers)
• 3-Cyclohexene-1,2-dimethanol, 3,6-dimethyl-5-[2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5-hexatrienyl]-, diacetate (9CI)
• Vitamin A Impurity 11

• Inchi： 1S/C44H64O4/c1-30(19-21-39-32(3)17-14-23-42(39,8)9)16-13-25-44(12)37(26-31(2)20-22-40-33(4)18-15-24-43(40,10)11)27-34(5)38(28-47-35(6)45)41(44)29-48-36(7)46/h13,16,19-22,25-27,37-38,41H,14-15,17-18,23-24,28-29H2,1-12H3
• InChI Key： AHRGWOUOWMKOFI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C(COC(C)=O)C(C)=CC(C=C(C)C=CC2=C(C)CCCC2(C)C)C1(C=CC=C(C)C=CC1=C(C)CCCC1(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1450
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 150-151 °C
• Boiling Point: 693.7±55.0 °C at 760 mmHg
• Flash Point: 334.0±29.9 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Kitol Diacetate(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Kitol Diacetate(Mixture of Diastereomers)

Comprehensive Overview of Kitol Diacetate (Mixture of Diastereomers) (CAS No. 13828-13-2): Properties, Applications, and Research Insights

Kitol Diacetate (Mixture of Diastereomers), identified by CAS No. 13828-13-2, is a specialized chemical compound gaining attention in pharmaceutical and cosmetic research due to its unique stereochemical properties. This diastereomeric mixture is often explored for its potential bioactive characteristics, particularly in skincare formulations and nutraceutical applications. Researchers are increasingly focusing on its stability, solubility, and synergistic effects with other compounds, aligning with the growing demand for multifunctional ingredients in personal care products.

The compound's molecular structure, featuring acetate groups, contributes to its enhanced bioavailability—a key factor driving its adoption in topical formulations. Recent studies highlight its compatibility with lipid-based delivery systems, addressing the industry's shift toward sustainable encapsulation technologies. As consumers prioritize "clean label" ingredients and green chemistry alternatives, Kitol Diacetate presents an interesting case study for formulators seeking to balance efficacy with environmental considerations.

From a technical perspective, the diastereomeric nature of CAS No. 13828-13-2 introduces fascinating challenges in analytical characterization. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for quality control, reflecting broader trends in precision chemistry. These analytical requirements resonate with current Good Manufacturing Practice (cGMP) standards, making the compound relevant for pharmaceutical developers navigating regulatory landscapes.

Market trends indicate rising searches for "stereospecific cosmetic actives" and "diastereomer separation techniques", positioning Kitol Diacetate at the intersection of academic curiosity and industrial application. Its potential as a mild preservative enhancer also aligns with the movement toward paraben-free formulations, a dominant consumer preference in beauty products. Researchers are particularly interested in how the different diastereomers may exhibit distinct skin penetration profiles—a hot topic in transdermal delivery research.

In biochemical contexts, preliminary investigations suggest Kitol Diacetate may influence cellular signaling pathways related to keratinocyte differentiation. This has sparked interest in its possible role in barrier function enhancement, coinciding with the skincare industry's focus on microbiome-friendly ingredients. Such properties make it a candidate for inclusion in products targeting sensitive skin conditions, though further clinical validation is needed.

The compound's thermal behavior and polymorphic tendencies are subjects of ongoing material science research, particularly for applications requiring temperature-stable formulations. These characteristics become increasingly relevant as product developers confront challenges posed by global supply chain fluctuations and the need for shelf-stable actives. Stability studies of CAS No. 13828-13-2 under various humidity conditions are contributing valuable data to the field of excipient science.

From a synthetic chemistry standpoint, the production of Kitol Diacetate involves interesting stereoselective acetylation considerations. Process chemists are optimizing reaction conditions to control diastereomer ratios—a crucial parameter affecting biological activity. These optimization efforts mirror the pharmaceutical industry's broader push toward atom-economical synthesis and waste reduction in chemical manufacturing.

Emerging patent literature reveals innovative applications of Kitol Diacetate in controlled-release systems, particularly in combination with biopolymers. This development aligns with the surge in searches for "sustained-release cosmetic technologies" and "smart delivery systems". The compound's compatibility with both aqueous and oil phases makes it versatile for various formulation architectures, from nanoemulsions to solid dispersions.

Environmental fate studies of CAS No. 13828-13-2 are beginning to appear in ecological chemistry journals, responding to regulatory demands for environmental impact assessments of cosmetic ingredients. Early data suggest favorable biodegradation profiles compared to some synthetic alternatives, potentially qualifying it for inclusion in eco-certified formulations. This aspect resonates strongly with the clean beauty movement and corporate sustainability initiatives.

Analytical method development for Kitol Diacetate quantification in complex matrices represents an active research area, driven by needs for trace-level detection in biological samples. The development of robust LC-MS/MS methods for this purpose reflects broader analytical challenges in studying stereoisomeric compounds in physiological environments. Such methodologies are becoming increasingly important as regulatory bodies emphasize impurity profiling in quality control protocols.

In conclusion, Kitol Diacetate (Mixture of Diastereomers) stands as a compelling subject for multidisciplinary research, bridging synthetic chemistry, formulation science, and biological evaluation. Its evolving applications reflect larger industry shifts toward stereochemically-defined actives and sustainable ingredient design. As understanding of its structure-activity relationships deepens, this compound will likely find expanded utility in both cosmetic and pharmaceutical development pipelines.